Cas no 2228162-12-5 (1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene)
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene
- 2228162-12-5
- EN300-1921538
-
- Inchi: 1S/C10H9BrClFO/c1-6(5-11)8-3-7(12)4-9(13)10(8)14-2/h3-4H,1,5H2,2H3
- InChI Key: JGNUPQXRFZVSOQ-UHFFFAOYSA-N
- SMILES: BrCC(=C)C1C=C(C=C(C=1OC)F)Cl
Computed Properties
- Exact Mass: 277.95093g/mol
- Monoisotopic Mass: 277.95093g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2Ų
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921538-0.05g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1921538-0.1g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1921538-0.25g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1921538-0.5g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1921538-1.0g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1921538-2.5g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1921538-5.0g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1921538-10.0g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1921538-1g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1921538-5g |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene |
2228162-12-5 | 5g |
$2858.0 | 2023-09-17 |
1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene
Professional Introduction to Compound with CAS No. 2228162-12-5 and Product Name: 1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene
The compound identified by the CAS number 2228162-12-5 and the product name 1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple substituents, including a bromoalkene, a chloro group, a fluoro atom, and a methoxy moiety, contributes to its unique chemical properties and reactivity. These features make it a valuable scaffold for designing novel therapeutic agents targeting various biological pathways.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity to biological targets. The fluoro substituent in this compound is particularly noteworthy, as it has been extensively studied for its ability to modulate pharmacokinetic profiles and improve drug efficacy. For instance, fluorine atoms can increase the lipophilicity of molecules, facilitating better cell membrane penetration, while also influencing enzyme interactions. This has led to the development of several FDA-approved drugs that incorporate fluorine at strategic positions within their molecular structure.
The bromoalkene component of the compound adds another layer of complexity, enabling diverse chemical transformations such as cross-coupling reactions. These reactions are pivotal in synthesizing more intricate molecules and have been widely employed in the construction of biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The bromo group serves as an excellent handle for palladium-catalyzed reactions, including Suzuki-Miyaura and Heck couplings, which are instrumental in forming carbon-carbon bonds essential for drug molecule assembly.
Moreover, the chloro and methoxy substituents play crucial roles in fine-tuning the electronic properties of the aromatic ring. The electron-withdrawing nature of chlorine can influence the reactivity of adjacent functional groups, while the methoxy group acts as an electron-donating ether that can stabilize positive charges during metabolic processes. This balance of substituents makes the compound a versatile intermediate for further derivatization, allowing chemists to explore a wide range of pharmacological activities.
Recent studies have highlighted the importance of such multifunctional aromatic compounds in addressing unmet medical needs. For example, researchers have utilized derivatives of this class of molecules to develop inhibitors targeting enzymes involved in cancer metabolism. The combination of halogenated aromatic systems with alkene functionalities has shown promise in disrupting key signaling pathways that drive tumor growth. Preclinical data suggests that compounds with similar structural motifs exhibit potent activity against various cancer cell lines while maintaining acceptable toxicity profiles.
The synthetic accessibility of 1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene also contributes to its appeal in drug discovery programs. Modern synthetic methodologies have enabled efficient preparation of these complex molecules through multi-step sequences that leverage transition metal catalysis and orthogonal functional group transformations. This accessibility allows medicinal chemists to rapidly iterate on lead structures, optimizing them for improved pharmacokinetic properties and target engagement.
From a computational chemistry perspective, the molecular descriptors derived from this compound provide valuable insights into its behavior. Quantum mechanical calculations have been employed to predict binding affinities and metabolic stability, aiding in the rational design of next-generation analogs. The integration of machine learning models with experimental data has further accelerated the process of identifying promising candidates for further development. These computational tools are particularly useful in analyzing large datasets generated from high-throughput screening campaigns.
The role of fluorine-containing compounds extends beyond oncology; they are also being explored for their potential in antimicrobial applications. The unique electronic properties induced by fluorine substitution can alter bacterial cell wall permeability or interfere with essential enzymatic processes. Preliminary studies on derivatives of this compound have shown efficacy against resistant strains of bacteria, underscoring the broad therapeutic potential of fluorinated aromatics.
In conclusion, 1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene (CAS No. 2228162-12-5) exemplifies how strategic molecular design can yield compounds with significant pharmaceutical relevance. Its complex architecture, featuring multiple key functional groups, positions it as a valuable building block for developing novel therapeutics across diverse disease areas. As research continues to uncover new applications for halogenated aromatic systems, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
2228162-12-5 (1-(3-bromoprop-1-en-2-yl)-5-chloro-3-fluoro-2-methoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)